Cas no 13743-07-2 (Urea,N-(2-hydroxyethyl)-N-nitroso-)

• Product Name: Urea,N-(2-hydroxyethyl)-N-nitroso-
• CAS No: 13743-07-2
• MF: C₃H₇N₃O₃
• MW: 133.105980157852
• CID: 169503
• PubChem ID: 83695
• Update Time: 2025-04-19

Urea,N-(2-hydroxyethyl)-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-hydroxyethyl)-N-nitroso-
• 1-(2-hydroxyethyl)-1-nitrosourea
• NITROSO-2-HYDROXYETHYLUREA
• N-NITROSO-2-HYDROXYETHYLUREA
• HNU
• HENU
• HOEtNU
• N-(2-Hydroxyethyl)-N-nitrosourea
• N-nitroso-N-(2-hydroxyethyl)urea
• Hydroxyethylnitrosourea
• AKOS006277072
• CCRIS 1850
• SCHEMBL1168252
• Urea, 1-(2-hydroxyethyl)-1-nitroso-
• AFH8YZH5PM
• UNII-AFH8YZH5PM
• N-Nitrosohydroxyethylurea
• CHEMBL267565
• N-Hydroxyethyl-N-nitrosourea
• 1-Nitroso-1-(2-hydroxyethyl)urea
• DTXSID1020726
• Q63088227
• BRN 2246260
• 13743-07-2
• 2-Hydroxyethylnitrosourea

• Inchi： 1S/C3H7N3O3/c4-3(8)6(5-9)1-2-7/h7H,1-2H2,(H2,4,8)
• InChI Key： IVEXWRHLJIZLHF-UHFFFAOYSA-N
• SMILES： OCCN(C(N)=O)N=O

Computed Properties

• Exact Mass: 133.04881
• Monoisotopic Mass: 133.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.5468 (rough estimate)
• Boiling Point: 245.59°C (rough estimate)
• Refractive Index: 1.4900 (estimate)
• PSA: 95.99